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Compound of Interest

Compound Name: Olivomycin A

Cat. No.: B1205136 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Olivomycin A is an aureolic acid antibiotic produced by Streptomyces olivoreticuli. It functions

as an antitumor agent by binding to GC-rich regions in the minor groove of DNA, which

subsequently inhibits DNA replication and transcription. This activity makes it a compound of

interest in cancer research. Accurate and consistent preparation of Olivomycin A stock

solutions is critical for obtaining reproducible results in downstream biological assays. These

notes provide a detailed protocol for the preparation, storage, and use of Olivomycin A stock

solutions.

Physicochemical and Biological Data
Proper preparation of a stock solution begins with understanding the fundamental properties of

the compound. Key quantitative data for Olivomycin A are summarized below.
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Property Value Source(s)

Molecular Formula C₅₈H₈₄O₂₆ [1][2]

Molecular Weight 1197.3 g/mol [1][2]

Appearance Yellow solid/crystals

Solubility

Insoluble in water. Soluble in

ethanol, chloroform, and

DMSO.

Biological Activity

Induces apoptosis in renal

cancer cells at 50 nM - 1 µM.

Inhibits DNA methyltransferase

Dnmt3a with an IC₅₀ of 6 ± 1

µM.

[3]

Required Materials and Equipment
Materials:

Olivomycin A powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2.0 mL)

Pipette tips

Equipment:

Analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calibrated micropipettes

Vortex mixer
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-20°C or -80°C freezer

Safety Precautions
Toxicity: Olivomycin A is classified as a poison by intraperitoneal and intravenous routes.

Handle with extreme care.

Handling: Always handle Olivomycin A powder and its solutions inside a chemical fume

hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves, at all times.

Waste Disposal: Dispose of all waste materials (tubes, tips, gloves) contaminated with

Olivomycin A according to your institution's hazardous waste disposal guidelines.

Experimental Protocol: Preparation of a 10 mM
Olivomycin A Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. DMSO is a

common solvent for cell-based assays; however, the final concentration in culture media should

typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Step 1: Weighing the Compound

Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

Carefully weigh a small amount of Olivomycin A powder (e.g., 1 mg) directly into the tared

tube. Record the exact weight.

Note: Due to the compound's potency and cost, it is advisable to work with small

quantities.

Step 2: Calculating the Solvent Volume

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

concentration:
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Volume (L) = [Mass (g) / Molecular Weight ( g/mol )] / Concentration (mol/L)

Example Calculation for 1 mg of Olivomycin A:

Mass = 0.001 g

Molecular Weight = 1197.3 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume (L) = [0.001 g / 1197.3 g/mol ] / 0.010 mol/L = 0.0000835 L Volume (µL) = 83.5 µL

Step 3: Dissolving the Compound

Inside a chemical fume hood, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the Olivomycin A powder.

Securely cap the tube.

Vortex the solution for 1-2 minutes until the powder is completely dissolved. The solution

should be clear and yellow. Visually inspect to ensure no solid particles remain.

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10 µL) in sterile polypropylene tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Store the aliquots at -20°C for short-term storage (weeks) or -80°C for long-term storage

(months). Protect from light.

Workflow Diagram
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Caption: Workflow for Olivomycin A stock solution preparation.

Application Notes: Use in Assays
Preparing Working Solutions: To prepare a working solution, thaw a single aliquot of the 10

mM stock solution. Dilute it serially in the appropriate cell culture medium or assay buffer to

the desired final concentration immediately before use.

Example Dilution (for a 100 nM working concentration):

Perform a 1:100 dilution of the 10 mM stock into media (e.g., 1 µL stock + 99 µL media).

This creates an intermediate 100 µM solution.

Perform a 1:1000 dilution of the 100 µM intermediate solution into your final assay volume

(e.g., 1 µL of 100 µM solution into 999 µL of media in a culture well). This yields a final

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1205136?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentration of 100 nM.

Solvent Control: When conducting cell-based assays, it is crucial to include a vehicle control

group. This group should be treated with the same final concentration of DMSO as the

experimental groups to account for any effects of the solvent on the cells.

Effective Concentrations: Olivomycin A has been shown to be effective at nanomolar to low

micromolar concentrations. For instance, it can suppress cancer cell migration at 100 nM

and induce apoptosis between 50 nM and 1 µM depending on the cell line. Optimization of

the final concentration for your specific assay and cell type is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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